Cas no 1788769-68-5 (N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide)

• Product Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• CAS No: 1788769-68-5
• MF: C₁₅H₁₀ClF₃N₄O₂
• MW: 370.713712215424
• CID: 5404114
• Update Time: 2025-11-03

N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Chloro-2-(trifluoromethyl)phenyl]-4,5-dihydro-6-methyl-4-oxopyrazolo[1,5-a]pyrazine-2-carboxamide
• N-[4-Chloro-2-(trifluoromethyl)phenyl]-4,5-dihydro-6-methyl-4-oxopyrazolo[1,5-a]pyrazine-2-carboxamide (ACI)
• N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

• Inchi： 1S/C15H10ClF3N4O2/c1-7-6-23-12(14(25)20-7)5-11(22-23)13(24)21-10-3-2-8(16)4-9(10)15(17,18)19/h2-6H,1H3,(H,20,25)(H,21,24)
• InChI Key： OWGQNLICZHKJGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2N(C=C(C)NC2=O)N=1)NC1C(C(F)(F)F)=CC(Cl)=CC=1

Computed Properties

• Exact Mass: 370.044
• Monoisotopic Mass: 370.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

Professional Introduction to N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 1788769-68-5)

N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide, identified by its CAS number 1788769-68-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyrazine class, a heterocyclic structure known for its versatile biological activities and potential therapeutic applications.

The molecular framework of this compound features a dual pyrazole core, which is a hallmark of many bioactive molecules. The presence of functional groups such as the 4-chloro and trifluoromethyl substituents on the aromatic ring enhances its pharmacological profile by influencing electronic properties and metabolic stability. Additionally, the 6-methyl and 4-oxo groups contribute to the overall rigidity and specificity of the molecule, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential applications in treating various diseases. Pyrazolopyrazines, in particular, have been extensively studied due to their ability to modulate multiple biological pathways. The compound N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide is no exception and has been explored for its potential role in oncology, inflammation, and neurodegenerative disorders.

The significance of the trifluoromethyl group in this compound cannot be overstated. This group is known to enhance binding affinity and metabolic stability, making it a preferred moiety in drug design. The combination of the chloro substituent with the trifluoromethyl group creates a unique electronic environment that can interact favorably with biological targets. This dual functionality has been leveraged in the design of molecules that exhibit potent inhibitory activity against enzymes and receptors involved in disease pathways.

4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide as a promising lead compound for further investigation. Experimental validation of computational predictions has confirmed its binding interactions with key therapeutic targets, paving the way for structure-based drug design.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the nitroso, followed by reduction to an amine, is a critical step in establishing the pyrazole core. Subsequent functionalization with the brominated aromatic ring, followed by Suzuki-Miyaura coupling or other cross-coupling reactions, completes the construction of the desired heterocyclic system. The final step involves carboxamide formation, which is achieved through amide coupling reactions using appropriate reagents.

In terms of biological activity, preliminary studies have shown that N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide exhibits inhibitory effects on several enzymes implicated in cancer progression. The compound's ability to modulate these enzymes suggests its potential as an anti-cancer agent. Additionally, its interaction with inflammatory pathways has been explored, indicating possible applications in treating chronic inflammatory diseases.

The development of this compound into a viable therapeutic entity requires rigorous testing to assess its safety and efficacy. Preclinical studies are being conducted to evaluate its pharmacokinetic properties, toxicity profiles, and mechanism of action. These studies are crucial for determining whether this molecule can progress to clinical trials and ultimately become a new treatment option for patients.

The integration of synthetic chemistry with biophysical techniques has enabled a more comprehensive understanding of how this compound interacts with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding mode within target proteins. These insights have guided medicinal chemists in optimizing the molecule's potency and selectivity.

The future prospects for N-[4-chloro-2-(trifluoromethyl)phenyl]-6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully characterize its therapeutic potential and explore new derivatives that may enhance its efficacy while minimizing side effects.

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